Cas no 606-58-6 (Toyocamycin)

Toyocamycin is a nucleoside antibiotic derived from Streptomyces species, known for its potent inhibitory effects on RNA synthesis. It functions as an adenosine analog, competitively inhibiting inosine-5'-monophosphate dehydrogenase (IMPDH), a key enzyme in the guanine nucleotide biosynthesis pathway. This mechanism makes Toyocamycin valuable in research applications, particularly in studying cellular processes like proliferation, differentiation, and apoptosis. Its high specificity and ability to disrupt RNA and protein synthesis have also made it a useful tool in virology and oncology studies. Toyocamycin is characterized by its stability and solubility in common laboratory solvents, facilitating its use in in vitro and in vivo experimental systems.

Toyocamycin structure

Product Name:Toyocamycin

CAS No:606-58-6

MF:C₁₂H₁₃N₅O₄

MW:291.262721776962

MDL:MFCD00866513

CID:503114

PubChem ID:247955

Update Time:2025-10-13

Toyocamycin Chemical and Physical Properties

Names and Identifiers

- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-b-D-ribofuranosyl-
- 4-AMINO-5-CYANO-7-(β-D-RIBOFURANOSYL)PYRROLO[2,3-D]PYRIMIDINE
- 4-AMINO-7-ß-D-RIBOFURANOSYL-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBONITRILE
- Toyocamycin
- 7-Cyano-7-deazaadenosine
- a-399-y4
- e-212
- e-212-1
- siromycin
- unamycin-b
- uramycinb
- vengicide
- toyocamicin
- Vengicide; Toyocamycin
- CHEMBL99668
- 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-amino-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-beta-D-ribofuranosyl-
- 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- Antibiotic E212
- NSC 99843
- 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- CHEBI:134606
- XOKJUSAYZUAMGJ-WOUKDFQISA-N
- Ara-toyocamycine
- 4-Amino-5-cyano-7-(beta-d-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
- 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- {7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,} 4-amino-7-.beta.-D-ribofuranosyl-
- 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- Unamycin B
- CS-0026179
- SCHEMBL336095
- Cyanotubericidin
- Uramycin B
- TO1
- Antibiotic 1037
- 7-Deaza-7-cyanoadenosine
- Neuro 000027
- 4-26-00-01419 (Beilstein Handbook Reference)
- BDBM50049823
- Q27282806
- 606-58-6
- 4-Amino-7-.beta.-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- Toyocamycin, >=98% (HPLC), from Streptomyces rimosus
- NSC-99843
- NSC 63701
- NSC-63701
- cid_247955
- DB13916
- 4-amino-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- AKOS027380922
- 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile(toyocamycin)
- Ahygroscopin-B
- BRN 0048454
- HY-103248
- NS00011705
- 4-Amino-5-cyano-7-(D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine
- L7995C4D7F
- Antibiotic A-399-Y4
- UNII-L7995C4D7F
- TOYOCAMYCIN [MI]
- 3re4
- VengicideVengicide
- DTXSID801031395
- 4-Aminopyrrolo[2,3-d]pyrimidine-5-carbonitrile 7-(beta-D-ribofuranoside)
- Naritheracin
- Neuro_000027
- Antibiotic E 212
- NSC63701
- FT-0773001
- CCG-102453
- B181008
- MLS002702992
- F82140
- CHEMBL102397
- SCHEMBL6674952
- XOKJUSAYZUAMGJ-UHFFFAOYSA-N
- Toyocamycin nucleoside
- NSC99843
- 4-amino-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- B 181008
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
- HMS3872J03
- NCI60_012274
- NCI60_042246
- DTXSID90871786
- SMR001566801
- A936319
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
- B 181008 Vengicide Unamycin B TOYOCAMYCIN TOYOCAMYCIN Toyocamycin ANTIBIOTIC 1037 Antibiotic 1037 Antibiotic E 212 Toyocamycin nucleoside
- 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)pyrrolo(2,3-d)pyrimidine-5-carbonitrile
- Antibiotic 1037?
- BRD-K26420709-001-01-7
- Deazacyanoadenosine
- Toyokamycin
- DA-68279
- MDL： MFCD00866513
- Inchi： 1S/C12H13N5O4/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,(H2,14,15,16)/t6-,8-,9-,12-/m1/s1
- InChI Key： XOKJUSAYZUAMGJ-WOUKDFQISA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

Exact Mass: 291.09700
Monoisotopic Mass: 291.097
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 150A^2
XLogP3: -1.6

Experimental Properties

Density: 1.3067 (rough estimate)
Melting Point: 243°; mp 239-243°
Boiling Point: 433.28°C (rough estimate)
Flash Point: 389.9°C
Refractive Index: 1.7000 (estimate)
Solubility: DMSO: soluble0.90 - 1.10mg/mL, clear, colorless
PSA: 150.44000
LogP: -0.92212
Specific Rotation: D16 -45.7° (c = 1.05 in 0.1N HCl)

Toyocamycin Security Information

Toxicity：LD100 s.c. in mice: 10-20 mg/kg (Nishimura)

Toyocamycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7852-1mg	Toyocamycin	606-58-6	98%	1mg	￥377.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7852-5mg	Toyocamycin	606-58-6	98%	5mg	￥844.00	2023-09-09
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ChemScence	CS-0026179-5mg	Toyocamycin	606-58-6	≥99.0%	5mg	$50.0	2022-04-27
ChemScence	CS-0026179-10mg	Toyocamycin	606-58-6	≥99.0%	10mg	$75.0	2022-04-27
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MedChemExpress	HY-103248-10mM*1mLinDMSO	Toyocamycin	606-58-6	99.90%	10mM*1mLinDMSO	￥550	2023-07-25
MedChemExpress	HY-103248-5mg	Toyocamycin	606-58-6	99.78%	5mg	￥500	2025-04-16

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2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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NewCan Biotech Limited

(CAS:606-58-6)Toyocamycin

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(CAS:606-58-6)Toyocamycin

Purity:99%/99%/99%/99%

Quantity:50mg/100mg/250mg/1g

Price ($):176.0/304.0/365.0/778.0